Cas no 1807125-38-7 (Ethyl 2-chloro-4,5-diiodobenzoate)

• Product Name: Ethyl 2-chloro-4,5-diiodobenzoate
• CAS No: 1807125-38-7
• MF: C₉H₇ClI₂O₂
• MW: 436.412626504898
• CID: 4795047
• Update Time: 2025-05-24

Ethyl 2-chloro-4,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4,5-diiodobenzoate

• Inchi： 1S/C9H7ClI2O2/c1-2-14-9(13)5-3-7(11)8(12)4-6(5)10/h3-4H,2H2,1H3
• InChI Key： RLTICZYKPWOARH-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(=O)OCC)=C1)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-chloro-4,5-diiodobenzoate

Ethyl 2-chloro-4,5-diiodobenzoate (CAS No. 1807125-38-7): A Comprehensive Overview

Ethyl 2-chloro-4,5-diiodobenzoate (CAS No. 1807125-38-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, plays a crucial role in various synthetic applications and has been explored in multiple research domains. The presence of both chloro and diiodo substituents on the benzoate backbone imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Ethyl 2-chloro-4,5-diiodobenzoate consists of a benzoic acid esterified with an ethyl group, with chloro and diiodo groups strategically positioned at the 2nd and 4th, 5th positions, respectively. This arrangement not only enhances its utility in organic synthesis but also opens up possibilities for its application in medicinal chemistry. The compound's high reactivity due to the halogen atoms makes it an attractive candidate for further functionalization, enabling the development of novel pharmacophores.

In recent years, there has been a surge in research focusing on halogenated benzoates due to their versatile applications. Specifically, Ethyl 2-chloro-4,5-diiodobenzoate has been investigated for its potential in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop intermediates for various therapeutic agents. For instance, studies have demonstrated its utility in constructing complex scaffolds that mimic natural products with known biological activities. This has led to the exploration of its role in drug discovery programs aimed at addressing unmet medical needs.

The pharmaceutical industry has shown particular interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Ethyl 2-chloro-4,5-diiodobenzoate fits well within this category, offering a scaffold that can be modified to target specific biological pathways. Recent advancements in synthetic methodologies have further highlighted its importance, allowing for more efficient and scalable production processes. These developments have not only improved access to the compound but also facilitated its integration into larger synthetic frameworks.

One of the most compelling aspects of Ethyl 2-chloro-4,5-diiodobenzoate is its role as a building block in the construction of heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals and agrochemicals, and the ability to incorporate halogenated benzoates into these frameworks provides a powerful tool for medicinal chemists. For example, researchers have utilized this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The versatility of its structure allows for diverse modifications, enabling the tailoring of compounds to specific biological targets.

The synthesis of Ethyl 2-chloro-4,5-diiodobenzoate itself is a testament to the progress in organic chemistry methodologies. Modern synthetic routes have been optimized to ensure high yields and purity, making it more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the necessary halogen atoms at desired positions. These advances have not only streamlined the production process but also opened up new avenues for further chemical exploration.

The potential applications of Ethyl 2-chloro-4,5-diiodobenzoate extend beyond pharmaceuticals into other areas such as materials science and agrochemistry. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Additionally, researchers are exploring its role in developing novel pesticides and herbicides by leveraging its structural features to interact with biological targets in plants and pests.

In conclusion, Ethyl 2-chloro-4,5-diiodobenzoate (CAS No. 1807125-38-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural features and reactivity make it an invaluable intermediate in organic synthesis and drug discovery. As research continues to uncover new applications and synthetic strategies, the importance of this compound is likely to grow further. The ongoing exploration of its potential benefits underscores its position as a key player in modern chemical research.